Cas no 64370-42-9 (Acetic acid, oxo-, 2-propenyl ester)

• Product Name: Acetic acid, oxo-, 2-propenyl ester
• CAS No: 64370-42-9
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 424031
• PubChem ID: 10909535
• Update Time: 2025-09-28

Acetic acid, oxo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, oxo-, 2-propenyl ester
• allyl 2-oxoacetate
• prop-2-enyl 2-oxoacetate
• DTXSID30447929
• SCHEMBL238622
• 64370-42-9
• EN300-7189118
• FT-0716980
• PROP-2-EN-1-YL 2-OXOACETATE

• Inchi： 1S/C5H6O3/c1-2-3-8-5(7)4-6/h2,4H,1,3H2
• InChI Key： WGGGNVIYEDDIOK-UHFFFAOYSA-N
• SMILES： O(C(C=O)=O)CC=C

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters